Cas no 15336-18-2 (Ammonium hexachlororhodate(III))

• Product Name: Ammonium hexachlororhodate(III)
• CAS No: 15336-18-2
• MF: Cl₆H₁₂N₃Rh
• MW: 369.738876342773
• MDL: MFCD00003394
• CID: 50085
• Update Time: 2025-06-24

Ammonium hexachlororhodate(III) Chemical and Physical Properties

Names and Identifiers

• Ammonium hexachlororhodate(III)
• triammonium hexachlororhodate
• ammonium chlororhodite
• Ammonium hexachlororhodate(III) hydrate
• Ammonium Hexachloro Rhodate Hydrate
• Ammoniumhexachlororhodate(III),anhydrous1GR
• Iridium (IV) Chloride Solution
• triazanium,hexachlororhodium(3-)
• Ammonium hexachloror
• Ammonium chlororhodate
• RHODIUM AMMONIUM CHLORIDE
• AMMONIUM RHODIUM CHLORIDE
• AMMONIUM HEXACHLORORHODATE
• Ammonium hexachlororhodite
• AMMONIUMHEXACHLORORHODATE(II)
• Rhodium(III)-ammonium chloride
• Triammonium hexachlororhodate(3-)
• Epitope ID:151523
• Jsp002978
• triazanium;hexachlororhodium(3-)
• ammonium hexachloridorhodate(3-)
• ammonium hexachloridorhodate(III)
• ST24045961
• Ammonium hexachlororhodate(III), reagent grade

• MDL： MFCD00003394
• Inchi： 1S/6ClH.3H3N.Rh/h6*1H;3*1H3;/q;;;;;;;;;+3/p-3
• InChI Key： OJNYBYILSUWBHM-UHFFFAOYSA-K
• SMILES： [Rh-3](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 366.82200
• Monoisotopic Mass: 366.821743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Dark red orthogonal needle crystals. One part of crystal water is lost at 140 ℃.
• Density: 1.5050
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: slightly soluble(lit.)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 5.26560
• Sensitiveness: Hygroscopic
• Solubility: Soluble in cold water, hot water and dilute ammonium chloride solution, slightly soluble in ethanol. There are also products without crystal water in the market.

Ammonium hexachlororhodate(III) Security Information

• Hazardous Material transportation number：3288
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S26-S37/39-S28A
• RTECS：VI8580166
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium hexachlororhodate(III)

Ammonium Hexachlororhodate(III) (CAS No. 15336-18-2): An Overview of Properties, Applications, and Recent Research

Ammonium hexachlororhodate(III) (CAS No. 15336-18-2) is a coordination compound that has garnered significant attention in the fields of inorganic chemistry, materials science, and catalysis. This compound is composed of rhodium in the +3 oxidation state, surrounded by six chloride ligands, and counterbalanced by ammonium ions. Its unique structure and properties make it a valuable material for various applications, ranging from catalytic processes to advanced materials research.

The molecular formula of ammonium hexachlororhodate(III) is [RhCl₆]^3-(NH₄)₃. The compound is typically synthesized through the reaction of rhodium(III) chloride with ammonium chloride in an aqueous solution. The resulting product is a stable, crystalline solid that can be easily isolated and characterized using techniques such as X-ray diffraction and infrared spectroscopy.

In terms of physical properties, ammonium hexachlororhodate(III) is a white to pale yellow solid with a high melting point. It is soluble in water and polar organic solvents, making it suitable for use in solution-based reactions and processes. The compound's solubility and stability are crucial factors that contribute to its versatility in various applications.

Ammonium hexachlororhodate(III) has been extensively studied for its catalytic properties. Recent research has shown that this compound can serve as an effective catalyst in a variety of chemical reactions, including hydrogenation, oxidation, and coupling reactions. For instance, studies have demonstrated that ammonium hexachlororhodate(III) can facilitate the hydrogenation of unsaturated hydrocarbons with high selectivity and activity. This makes it a promising candidate for industrial applications where high efficiency and selectivity are required.

In the field of materials science, ammonium hexachlororhodate(III) has been explored for its potential use in the synthesis of advanced materials. One notable application is in the preparation of rhodium-based nanoparticles, which have unique electronic and optical properties. These nanoparticles can be used in various technologies, such as sensors, photovoltaic devices, and drug delivery systems. The ability to control the size and shape of these nanoparticles through the use of ammonium hexachlororhodate(III) as a precursor is a significant advantage in materials science research.

Beyond its catalytic and materials science applications, ammonium hexachlororhodate(III) has also been investigated for its potential biological activities. Some studies have suggested that this compound may exhibit antimicrobial properties against certain bacteria and fungi. While more research is needed to fully understand the mechanisms behind these activities, the preliminary findings are promising and could lead to new applications in biotechnology and pharmaceuticals.

The environmental impact of ammonium hexachlororhodate(III) is another important consideration. Recent studies have focused on developing sustainable methods for its synthesis and use to minimize any potential environmental hazards. For example, researchers have explored green chemistry approaches that reduce the use of hazardous reagents and solvents during the synthesis process. These efforts not only enhance the safety profile of the compound but also align with broader sustainability goals in chemical research.

In conclusion, ammonium hexachlororhodate(III) (CAS No. 15336-18-2) is a versatile coordination compound with a wide range of applications in chemistry, materials science, catalysis, and potentially biotechnology. Its unique properties make it an important material for both fundamental research and practical applications. As ongoing research continues to uncover new uses and improve our understanding of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.